Cas no 1111455-05-0 (2,4,6-trimethylphenyl 6-chloropyridine-3-carboxylate)

• Product Name: 2,4,6-trimethylphenyl 6-chloropyridine-3-carboxylate
• CAS No: 1111455-05-0
• MF: C₁₅H₁₄ClNO₂
• MW: 275.730163097382
• CID: 5449587
• PubChem ID: 26187602
• Update Time: 2025-06-07

2,4,6-trimethylphenyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4,6-TRIMETHYLPHENYL 6-CHLOROPYRIDINE-3-CARBOXYLATE
• AKOS007984744
• EN300-26580782
• Z29103346
• 1111455-05-0
• 2,4,6-Trimethylphenyl 6-chloro-3-pyridinecarboxylate
• 2,4,6-trimethylphenyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C15H14ClNO2/c1-9-6-10(2)14(11(3)7-9)19-15(18)12-4-5-13(16)17-8-12/h4-8H,1-3H3
• InChI Key： SHQDZRLRRGPSRW-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1C(OC1=C(C)C=C(C)C=C1C)=O

Computed Properties

• Exact Mass: 275.0713064g/mol
• Monoisotopic Mass: 275.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.215±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 456.1±45.0 °C(Predicted)
• pka: -2.35±0.10(Predicted)

Additional information on 2,4,6-trimethylphenyl 6-chloropyridine-3-carboxylate

Introduction to 2,4,6-trimethylphenyl 6-chloropyridine-3-carboxylate (CAS No. 1111455-05-0)

2,4,6-trimethylphenyl 6-chloropyridine-3-carboxylate (CAS No. 1111455-05-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, including drug development and material science.

The molecular formula of 2,4,6-trimethylphenyl 6-chloropyridine-3-carboxylate is C₁₇H₁₆ClNO₂, with a molecular weight of approximately 307.77 g/mol. The compound consists of a substituted pyridine ring attached to a trimethylphenyl group via an ester linkage. The presence of the chloro substituent on the pyridine ring and the trimethylphenyl group imparts unique chemical and physical properties to the molecule.

In recent years, significant advancements in synthetic methodologies have enabled the efficient and scalable production of 2,4,6-trimethylphenyl 6-chloropyridine-3-carboxylate. These methods often involve multistep reactions, including nucleophilic substitution, esterification, and aromatic substitution reactions. The ability to synthesize this compound with high purity and yield has opened up new avenues for its application in various fields.

2,4,6-trimethylphenyl 6-chloropyridine-3-carboxylate has been studied for its potential biological activities. Research has shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, preliminary in vivo studies have indicated that it may have potential as a therapeutic agent for inflammatory diseases.

In the context of cancer research, 2,4,6-trimethylphenyl 6-chloropyridine-3-carboxylate has shown selective cytotoxicity against certain cancer cell lines. Mechanistic studies suggest that it may target specific signaling pathways involved in cell proliferation and apoptosis. These findings have sparked interest in further investigating its potential as a lead compound for the development of novel anticancer drugs.

Beyond its biological applications, 2,4,6-trimethylphenyl 6-chloropyridine-3-carboxylate has also been explored for its use in material science. Its unique electronic properties make it a suitable candidate for the development of functional materials such as organic semiconductors and luminescent materials. Recent studies have focused on optimizing the molecular structure to enhance its performance in these applications.

The environmental impact of 2,4,6-trimethylphenyl 6-chloropyridine-3-carboxylate is another area of active research. Efforts are being made to develop green synthesis methods that minimize the use of hazardous reagents and solvents. Additionally, studies are underway to assess the biodegradability and ecotoxicity of this compound to ensure its safe use in industrial and pharmaceutical applications.

In conclusion, 2,4,6-trimethylphenyl 6-chloropyridine-3-carboxylate (CAS No. 1111455-05-0) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in various fields. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.